Cas no 183232-20-4 (1-Decanol, 5-fluoro-, (5S)-)

• Product Name: 1-Decanol, 5-fluoro-, (5S)-
• CAS No: 183232-20-4
• MF: C₁₀H₂₁FO
• MW: 176.271547079086
• CID: 1376940
• PubChem ID: 71353237
• Update Time: 2025-04-20

1-Decanol, 5-fluoro-, (5S)- Chemical and Physical Properties

Names and Identifiers

• 1-Decanol, 5-fluoro-, (5S)-
• (5S)-5-fluorodecan-1-ol
• DTXSID20777989
• 183232-20-4

• Inchi： 1S/C10H21FO/c1-2-3-4-7-10(11)8-5-6-9-12/h10,12H,2-9H2,1H3/t10-/m0/s1
• InChI Key： COJAQGJDCCEUAV-JTQLQIEISA-N
• SMILES： F[C@H](CCCCO)CCCCC

Computed Properties

• Exact Mass: 176.15773
• Monoisotopic Mass: 176.157643451g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 8
• Complexity: 85.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23